Cas no 892843-59-3 (Methyl 2-Methylbiphenyl-4-carboxylate)

• Product Name: Methyl 2-Methylbiphenyl-4-carboxylate
• CAS No: 892843-59-3
• MF: C₁₅H₁₄O₂
• MW: 226.270464420319
• MDL: MFCD18837636
• CID: 1037761
• PubChem ID: 53670602
• Update Time: 2025-05-25

Methyl 2-Methylbiphenyl-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-methyl-[1,1'-biphenyl]-4-carboxylate
• Methyl 2-methylbiphenyl-4-carboxylate
• methyl 3-methyl-4-phenylbenzoate
• Methyl 4-phenyl-3-methylbenzoate
• Methyl 2-methyl[1,1'-biphenyl]-4-carboxylate
• AZRDKIMMTUWBOS-UHFFFAOYSA-N
• BS-25782
• 892843-59-3
• DTXSID50705836
• SCHEMBL3748237
• AKOS015907814
• 2-Methyl-biphenyl-4-carboxylic Acid Methyl Ester
• Methyl2-methyl-[1,1'-biphenyl]-4-carboxylate
• MFCD18837636
• G61678
• METHYL 2-METHYL-[1,1-BIPHENYL]-4-CARBOXYLATE
• Methyl 2-Methylbiphenyl-4-carboxylate

• MDL： MFCD18837636
• Inchi： 1S/C15H14O2/c1-11-10-13(15(16)17-2)8-9-14(11)12-6-4-3-5-7-12/h3-10H,1-2H3
• InChI Key： AZRDKIMMTUWBOS-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(C2C=CC=CC=2)=C(C)C=1)=O

Computed Properties

• Exact Mass: 226.099379685g/mol
• Monoisotopic Mass: 226.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 339.9±21.0 °C at 760 mmHg
• Flash Point: 151.5±6.8 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Methyl 2-Methylbiphenyl-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on Methyl 2-Methylbiphenyl-4-carboxylate

Comprehensive Overview of Methyl 2-Methylbiphenyl-4-carboxylate (CAS No. 892843-59-3): Properties, Applications, and Industry Insights

Methyl 2-Methylbiphenyl-4-carboxylate (CAS No. 892843-59-3) is a specialized organic compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and material science. This ester derivative of biphenyl has garnered significant attention due to its unique structural properties, which enable it to serve as a key intermediate in synthetic chemistry. With the growing demand for high-purity intermediates in drug development, Methyl 2-Methylbiphenyl-4-carboxylate has become a focal point for researchers and manufacturers alike.

The compound's molecular structure, featuring a biphenyl core with a methyl ester and a methyl substituent, contributes to its stability and reactivity. These characteristics make it an ideal candidate for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig reactions, which are pivotal in modern organic synthesis. Recent studies highlight its role in the development of non-steroidal anti-inflammatory drugs (NSAIDs) and liquid crystal materials, aligning with current trends in personalized medicine and advanced display technologies.

In the context of sustainability, Methyl 2-Methylbiphenyl-4-carboxylate is often discussed in green chemistry forums. Researchers are exploring eco-friendly synthesis routes, including catalytic methods and solvent-free reactions, to minimize environmental impact. This aligns with the global push toward green synthesis and circular economy principles, which are top search queries in scientific databases and AI-driven research platforms.

From a commercial perspective, the compound's purity (>98%) and scalability are critical for industrial adoption. Suppliers emphasize its compatibility with Good Manufacturing Practices (GMP), ensuring compliance with pharmaceutical and agrochemical standards. Analytical techniques like HPLC, GC-MS, and NMR are routinely employed to verify its quality, addressing common user concerns about batch-to-batch consistency.

Emerging applications of Methyl 2-Methylbiphenyl-4-carboxylate include its use in organic light-emitting diodes (OLEDs) and photovoltaic materials, reflecting the compound's adaptability to cutting-edge technologies. As the demand for energy-efficient devices grows, this compound is poised to play a pivotal role in next-generation electronic materials.

In summary, Methyl 2-Methylbiphenyl-4-carboxylate (CAS No. 892843-59-3) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications, coupled with ongoing research into sustainable production methods, ensure its relevance in both academic and industrial settings. For those seeking detailed technical data or procurement options, reputable suppliers provide comprehensive Safety Data Sheets (SDS) and certificates of analysis (CoA) to facilitate informed decision-making.